Cas no 2171818-92-9 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid
• CAS No: 2171818-92-9
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6019081
• PubChem ID: 165814636
• Update Time: 2025-06-13

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid
• 2171818-92-9
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}acetic acid
• EN300-1485891

• Inchi： 1S/C23H26N2O5/c1-2-7-15(22(28)24-13-21(26)27)12-25-23(29)30-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20H,2,7,12-14H2,1H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： KCDALVVSXPCMPG-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic Acid (CAS No. 2171818-92-9)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid, identified by its CAS number 2171818-92-9, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its complex structure, represents a fusion of organic chemistry principles and medicinal applications, making it a subject of intense study in synthetic chemistry and drug design.

The molecular framework of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, suggests potential applications in the development of peptide mimetics or protease inhibitors. Additionally, the amide and carboxylic acid functionalities provide opportunities for further derivatization, enabling the creation of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic pathways. The structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid aligns well with this trend, as it possesses the necessary pharmacophoric elements to interact with biological targets. Specifically, the fluorene moiety has been shown to enhance the solubility and bioavailability of drug candidates, while the amine and carboxylic acid groups can be tailored to modulate binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. Current research indicates that molecules with similar structural motifs are effective in inhibiting key enzymes involved in cancer progression. For instance, studies have demonstrated that fluorene-based compounds can disrupt microtubule formation, leading to apoptosis in tumor cells. The Fmoc group further enhances this potential by providing a stable scaffold for further chemical modifications, allowing researchers to fine-tune the molecule's interactions with biological targets.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid presents both challenges and opportunities for synthetic chemists. The multi-step process involves protecting group strategies, nucleophilic substitutions, and condensation reactions, all of which require precise control to achieve high yields and purity. Advances in solid-phase synthesis and flow chemistry have made it increasingly feasible to produce complex molecules like this one on a scalable basis, opening doors for further exploration in drug discovery.

Evidence from preclinical studies suggests that derivatives of this compound may exhibit significant therapeutic potential. For example, modifications to the side chain or introduction of additional functional groups could enhance binding affinity to specific protein targets. Additionally, the use of computational modeling techniques has enabled researchers to predict the binding modes of these molecules, providing valuable insights into their mechanism of action. Such computational approaches are increasingly integral to modern drug design pipelines.

The pharmaceutical industry continues to invest heavily in developing novel treatments for chronic diseases, and compounds like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid represent promising candidates for future therapeutics. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery process and bring new drugs to market more efficiently. The integration of interdisciplinary approaches—combining organic chemistry expertise with bioinformatics and pharmacology—has become essential in navigating the complexities of modern drug development.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid (CAS No. 2171818-92-9) is a compound with immense potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing targeted therapies against various diseases. As research continues to evolve, it is likely that this molecule will play a significant role in advancing our understanding of drug design and development.